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Compound of Interest

Compound Name: Bq-123

Cat. No.: B1667493 Get Quote

For immediate reference, researchers, scientists, and drug development professionals should

adhere to the following procedures for the safe disposal of Bq-123, a selective endothelin type

A (ETA) receptor antagonist. This guide provides detailed steps for handling both solid Bq-123
and solutions containing the peptide.

While Bq-123 is not classified as a hazardous substance according to the Globally Harmonized

System (GHS), proper disposal is crucial to prevent environmental contamination.[1] The

primary principle is to avoid releasing Bq-123 into sewer systems or surface and ground water.

[1]

Disposal Procedures
The appropriate disposal method for Bq-123 depends on its physical state: solid or in solution.

1. Solid Bq-123 Waste:

Uncontaminated, solid Bq-123 that is no longer needed should be collected and disposed of as

non-hazardous solid laboratory waste.

Step 1: Collection: Place the solid Bq-123 in a clearly labeled, sealed container.

Step 2: Labeling: The label should clearly identify the contents as "Bq-123" and indicate that

it is non-hazardous waste.
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Step 3: Disposal: Dispose of the sealed container in the designated receptacle for non-

hazardous solid chemical waste, following your institution's specific guidelines.

2. Bq-123 Solutions:

Aqueous solutions and solutions of Bq-123 in organic solvents such as Dimethyl Sulfoxide

(DMSO) require different disposal approaches.

Aqueous Solutions:

Disposal of aqueous Bq-123 solutions directly down the drain is not recommended.[1]

Step 1: Absorption: Absorb the liquid waste onto an inert material (e.g., vermiculite, sand, or

absorbent pads).

Step 2: Collection: Place the absorbent material into a sealed, leak-proof container.

Step 3: Labeling: Label the container with "Absorbed Bq-123 Aqueous Solution" and indicate

it is non-hazardous waste.

Step 4: Disposal: Dispose of the container with other solid laboratory chemical waste.

DMSO Solutions:

DMSO is a combustible liquid and can penetrate the skin, potentially carrying dissolved

substances with it. Therefore, solutions of Bq-123 in DMSO should be handled as organic

solvent waste.

Step 1: Collection: Collect the Bq-123/DMSO solution in a designated, sealed, and properly

labeled waste container for flammable organic solvents.

Step 2: Labeling: The label must clearly state "Bq-123 in DMSO" and include the appropriate

hazard warnings for flammable liquids.

Step 3: Disposal: The container should be sent for incineration or disposed of through your

institution's hazardous waste management program.
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Summary of Disposal Procedures
Waste Type Disposal Method Key Considerations

Solid Bq-123
Dispose as non-hazardous

solid laboratory waste.

Ensure it is in a sealed and

clearly labeled container.

Aqueous Bq-123 Solution
Absorb onto an inert material

and dispose of as solid waste.
Do not pour down the drain.

Bq-123 in DMSO Solution
Collect as flammable organic

solvent waste for incineration.

Handle with appropriate

personal protective equipment

(PPE) due to DMSO's

properties.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of Bq-123
waste.
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Caption: Bq-123 Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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